Cas no 91174-96-8 (4-formyl-1-propylCyclohexanecarbonitrile)

• Product Name: 4-formyl-1-propylCyclohexanecarbonitrile
• CAS No: 91174-96-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 2107137
• PubChem ID: 19819449
• Update Time: 2025-04-21

4-formyl-1-propylCyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-propylCyclohexanecarbonitrile
• DA-19764
• SCHEMBL9648824
• 91174-96-8

• Inchi： 1S/C11H17NO/c1-2-5-11(9-12)6-3-10(8-13)4-7-11/h8,10H,2-7H2,1H3
• InChI Key： HCWQNPWYDYVBQS-UHFFFAOYSA-N
• SMILES： O=CC1CCC(C#N)(CCC)CC1

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų